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Compound of Interest

Compound Name:
Bis(2-ethylhexyl) hydrogen

phosphate

Cat. No.: B049445 Get Quote

Introduction

The separation of cobalt and nickel is a critical yet challenging step in hydrometallurgy,

particularly in the processing of laterite ores and the recycling of battery materials. The

chemical similarity of these two elements makes their separation difficult. Solvent extraction

has emerged as a highly effective method for achieving high-purity cobalt and nickel products.

Among the various extractants, Di-(2-ethylhexyl) phosphoric acid (DEHPA or D2EHPA) is a

widely studied and commercially utilized organophosphorus extractant for the selective

extraction of cobalt from aqueous solutions containing nickel.

The separation mechanism is based on a cation exchange reaction where the acidic proton of

the DEHPA is exchanged for a metal ion. The efficiency of this process is highly dependent on

the pH of the aqueous phase, allowing for a multi-stage process that includes extraction,

scrubbing, and stripping to obtain high-purity cobalt and nickel.

Data Presentation
The effectiveness of DEHPA in separating cobalt from nickel is quantitatively demonstrated by

the influence of various process parameters. The following tables summarize key data

synthesized from multiple sources.

Table 1: Effect of Equilibrium pH on the Extraction of Cobalt and Nickel with D2EHPA
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Equilibrium pH
Cobalt Extraction
(%)

Nickel Extraction
(%)

Separation Factor
(β_Co/Ni_)

2.0 Low Negligible High

3.0 Moderate Low High

4.0 High Moderate Moderate

5.0 Very High High Low

6.0 Nearly Complete Nearly Complete Very Low

Data synthesized from multiple sources. The separation factor is calculated as the ratio of the

distribution coefficients (D_Co / D_Ni_).

Table 2: Typical Process Parameters for Cobalt-Nickel Separation using D2EHPA
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Parameter Typical Range/Value Purpose/Notes

Extractant

0.5 - 1.0 M D2EHPA in a

suitable diluent (e.g.,

kerosene)

Concentration can be

optimized based on the feed

concentration.

Saponification 20-60% with NaOH or NH₄OH

To control the pH during

extraction and improve

efficiency.

Phase Ratio (O/A) in

Extraction
1:1 to 2:1

Dependent on the

concentration of metals in the

aqueous feed.

Equilibrium pH for Extraction 3.5 - 5.5
Optimal range for selective

cobalt extraction over nickel.

Temperature 40°C - 60°C

Elevated temperatures can

improve extraction kinetics and

separation.

Scrubbing Agent
Dilute acid (e.g., H₂SO₄) or a

cobalt-rich aqueous solution

To remove co-extracted nickel

from the loaded organic phase.

Stripping Agent 1-2 M H₂SO₄ or HCl
To recover the extracted cobalt

from the organic phase.

Phase Ratio (O/A) in Stripping 1:1 to 1:2
To obtain a concentrated

cobalt solution.

Experimental Protocols
This section outlines the detailed methodologies for the key experimental stages in the

separation of cobalt and nickel using DEHPA.

Preparation of Saponified DEHPA (Organic Phase)
Objective: To prepare a partially saponified organic extractant to control the pH during the

extraction process.

Materials:
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Di-(2-ethylhexyl) phosphoric acid (DEHPA)

Kerosene (or other suitable aliphatic diluent)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH) solution (e.g., 2 M)

Separatory funnel

pH meter

Protocol:

Prepare the desired concentration of DEHPA in the diluent (e.g., 0.5 M).

Calculate the stoichiometric amount of NaOH or NH₄OH required for the desired degree of

saponification (e.g., 50%).

In a separatory funnel, add the DEHPA solution.

Slowly add the calculated amount of NaOH or NH₄OH solution while shaking vigorously.

Allow the phases to separate. The aqueous phase (if any) can be discarded.

The resulting organic phase is the saponified extractant. The degree of saponification can be

verified by titration.

Solvent Extraction of Cobalt
Objective: To selectively extract cobalt from the aqueous feed solution into the organic phase.

Materials:

Aqueous feed solution containing cobalt and nickel sulfates or chlorides

Saponified DEHPA solution (from Protocol 1)

Buffer solution (if necessary to maintain pH)

Separatory funnel or mechanical shaker
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pH meter

Protocol:

Place a known volume of the aqueous feed solution and the saponified DEHPA solution into

a separatory funnel at a specified organic-to-aqueous phase ratio (O/A), for example, 1:1.

Shake the funnel for a predetermined time (e.g., 5-15 minutes) to ensure equilibrium is

reached.

Allow the phases to separate completely.

Carefully separate the two phases. The aqueous phase is the raffinate, now depleted of

cobalt. The organic phase is the "loaded organic," containing the extracted cobalt.

Measure the final pH of the raffinate.

Analyze the cobalt and nickel concentrations in the raffinate to determine the extraction

efficiency.

Scrubbing of the Loaded Organic Phase
Objective: To remove any co-extracted nickel from the loaded organic phase to improve the

purity of the final cobalt product.

Materials:

Loaded organic phase (from Protocol 2)

Scrubbing solution (e.g., dilute H₂SO₄ or a portion of the final cobalt product solution)

Separatory funnel or mechanical shaker

Protocol:

Contact the loaded organic phase with the scrubbing solution at a specified phase ratio (e.g.,

O/A of 2:1).

Shake for 5-15 minutes.
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Allow the phases to separate and collect the scrubbed organic phase.

Analyze the nickel concentration in the scrubbed organic phase to determine the scrubbing

efficiency. This step can be repeated to improve purity.

Stripping of Cobalt from the Scrubbed Organic Phase
Objective: To recover the cobalt from the organic phase into a new aqueous solution, from

which it can be further processed.

Materials:

Scrubbed organic phase (from Protocol 3)

Stripping solution (e.g., 1.5 M H₂SO₄)

Separatory funnel or mechanical shaker

Protocol:

Contact the scrubbed organic phase with the stripping solution at a specified phase ratio

(e.g., O/A of 1:1).

Shake for 10-30 minutes.

Allow the phases to separate.

The aqueous phase is the "strip liquor," a concentrated and purified cobalt solution. The

organic phase is the "stripped organic," which can be recycled back to the extraction stage.

Analyze the cobalt concentration in the strip liquor and the stripped organic to determine the

stripping efficiency.

Visualizations
The following diagrams illustrate the key processes in the separation of cobalt and nickel using

a dialkyl hydrogen phosphate extractant.
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Caption: Overall workflow for cobalt and nickel separation using DEHPA.
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Caption: Experimental workflow for the separation of cobalt and nickel.
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To cite this document: BenchChem. [Application Notes: DEHPA for Cobalt and Nickel
Separation in Hydrometallurgical Processes]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b049445#dehpa-for-cobalt-and-nickel-separation-
in-hydrometallurgical-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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